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Disclaimer: A specific Safety Data Sheet (SDS) for Procymidox-d5 is not readily available. The
following guide is based on the comprehensive safety data for the non-deuterated parent
compound, Procymidone, supplemented with general handling precautions for deuterated
substances. Researchers must exercise caution and apply sound laboratory judgment, treating
this guide as a baseline for safe handling practices.

This technical guide provides an in-depth overview of the safety and handling protocols for
Procymidox-d5, designed for professionals in research, drug development, and related
scientific fields. Due to the lack of a specific SDS for the deuterated compound, this document
synthesizes information from the SDS of Procymidone and incorporates best practices for the
handling of isotopically labeled compounds.

Chemical and Physical Properties

Procymidox-d5 is a deuterated analog of Procymidone, a dicarboximide fungicide. The
substitution of hydrogen with deuterium can alter the compound's metabolic fate due to the
kinetic isotope effect, where the carbon-deuterium bond is stronger than the carbon-hydrogen
bond, making it more resistant to enzymatic cleavage. This property is of significant interest in
pharmaceutical and metabolic research.[1]

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b15557640#bc-rfq
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#procymidox-d5-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#procymidox-d5-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#procymidox-d5-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/pdf/Navigating_the_Deuterium_Frontier_A_Technical_Guide_to_the_Storage_and_Handling_of_Deuterated_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

The properties of the parent compound, Procymidone, are summarized below and should be

considered as the primary reference for Procymidox-d5 in the absence of specific data.

Property Value Reference

Molecular Formula C13H11CI2NO2 [2]

Molecular Weight 284.13 g/mol [2]
Colorless crystalline powered

Appearance ) [3]
solid

Melting Point 163-164.5 °C [3]

- 2.4 mg/L at 20°C (practically

Water Solubility ) [3]
insoluble)

Log P (octanol-water) 3.3 (pH 6.0) [3]

Vapor Pressure 2.3x 1073 Pa [3]
Stable under normal

Stability conditions.[4] Decomposes [3][4]

above 360°C.[3]

Hazard Identification and GHS Classification

Procymidone is classified as a hazardous substance. The GHS classification, based on

available data, is presented below. It is prudent to assume a similar hazard profile for

Procymidox-d5.
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Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity, Inhalation

Category 4

H332: Harmful if inhaled[2][5]

Reproductive Toxicity

Suspected of damaging fertility
or the unborn child

H361: Suspected of damaging
fertility or the unborn child[5]

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to the liver
and the reproductive system

through prolonged or repeated

H373: May cause damage to
the liver and the reproductive

system through prolonged or

exposure repeated exposure[5]
Hazardous to the Aquatic H413: May cause long lasting
Environment, Long-term Category 4 harmful effects to aquatic life[2]

Hazard

[6]

Signal Word:Warning[2][7]

Toxicological Data

The toxicological profile of Procymidone indicates potential health risks, particularly concerning

reproductive toxicity. Women of child-bearing age should avoid contact with this compound.[4]

[7]

Toxicity Endpoint Value Species Reference
Acute Oral LDso 6800 mg/kg Rat [7]

Acute Dermal LDso > 2500 mg/kg Rat [7]

Acute Inhalation LCso > 1.5 mg/L/4 hrs Rat [7]
Acceptable Dally 0.03 mg/kg/day Human [41[6]

Intake (ADI)

Procymidone has been shown to cause birth defects in laboratory animals.[7] It acts as an

androgen antagonist, which can disrupt the endocrine system.[3] Chronic exposure may lead to

damage to the liver and reproductive system.[4]
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Experimental Protocols

While specific experimental protocols for Procymidox-d5 are not available, the following
outlines general methodologies for assessing the safety of a compound like Procymidone, from
which protocols for the deuterated analog would be adapted.

Protocol 1: Acute Oral Toxicity Study (General Guideline)
¢ Objective: To determine the median lethal dose (LDso) following a single oral administration.
o Test System: Typically, Sprague-Dawley rats are used, with both male and female groups.

e Procedure:

o

Animals are fasted overnight prior to dosing.

o

The test substance is administered by oral gavage.

[¢]

A range of dose levels is used to establish a dose-response relationship.

[e]

Animals are observed for clinical signs of toxicity and mortality for at least 14 days post-
dosing.

[¢]

A full necropsy is performed on all animals.

o Data Analysis: The LDso is calculated using appropriate statistical methods.
Protocol 2: In Vitro Genotoxicity Assay (e.g., Ames Test)

» Objective: To assess the mutagenic potential of the compound.

o Test System: Histidine-requiring strains of Salmonella typhimurium.

e Procedure:

o The test compound is incubated with the bacterial strains in the presence and absence of
a metabolic activation system (S9 mix).
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o The number of revertant colonies (bacteria that have regained the ability to synthesize
histidine) is counted.

o A dose-dependent increase in the number of revertant colonies indicates a positive
mutagenic response.

Handling and Personal Protective Equipment (PPE)

Safe handling of Procymidox-d5 requires stringent adherence to safety protocols to minimize
exposure. The following workflow outlines the necessary precautions.
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Safe Handling Workflow for Procymidox-d5

Preparation

Conduct Risk Assessment

Review Procymidone SDS & Deuterated Compound Guidelines

Ensure Proper Engineering Controls (Fume Hood)

Personal Protective Equipment (PPE)

Impermeable Gloves (e.g., Nitrile)

Safety Goggles/Face Shield

Lab Coat/Protective Clothing

Respirator (if potential for aerosolization)

Handling‘;’( Storage

Weigh in a Ventilated Enclosure

A 4

Handle under Inert Atmosphere (Nitrogen/Argon)

\ 4

Store in a Tightly Sealed Container at Reduced Temperature

Post-Handling
Y

Decontaminate Work Surfaces

A 4

Dispose of Waste According to Regulations

\ 4

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of Procymidox-d5.
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Personal Protective Equipment (PPE) Summary:
o Eye/Face Protection: Chemical safety goggles or a face shield.[8]
» Skin Protection: Impermeable gloves (e.g., PVC), lab coat, and protective clothing.[7][8]

o Respiratory Protection: Use in a well-ventilated area.[6] A respirator with an organic vapor
canister or a self-contained breathing apparatus should be used if exposure is likely or if
dust/aerosols are generated.[8]

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.
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Exposure Route

First Aid Measures

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

medical attention.

[6]1°]

Skin Contact

Remove contaminated
clothing. Wash the affected
area thoroughly with soap and

plenty of water.

[719]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.

Continue rinsing.

[9]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

[9]

Advice to Doctor: No specific antidote is known. Treatment should be symptomatic and

supportive.[7]

Special Precautions for Deuterated Compounds

The primary challenges in handling deuterated compounds are their potential hygroscopicity

and the risk of isotopic dilution through hydrogen-deuterium (H-D) exchange with atmospheric

moisture.[1]
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o Atmosphere Control: Handle and store Procymidox-d5 under a dry, inert atmosphere such
as nitrogen or argon to prevent moisture absorption and isotopic exchange.[1]

» Temperature Regulation: Store at reduced temperatures as recommended by the supplier to
minimize degradation.[1]

o Storage Containers: Use tightly sealed containers. If multi-use vials are necessary, they
should have tight-fitting septa to allow for withdrawal with a syringe under an inert
atmosphere.[1]

Spills and Disposal

In the event of a spill, wear appropriate PPE and contain the spill.[8] Absorb with an inert
material and place in a suitable container for disposal.[8] Prevent entry into waterways.[7]
Dispose of waste in accordance with local, state, and federal regulations.[6]

The following diagram illustrates the logical relationship for spill management.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body#procymidox-d5-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/pdf/Navigating_the_Deuterium_Frontier_A_Technical_Guide_to_the_Storage_and_Handling_of_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Navigating_the_Deuterium_Frontier_A_Technical_Guide_to_the_Storage_and_Handling_of_Deuterated_Compounds.pdf
https://www.benchchem.com/pdf/Navigating_the_Deuterium_Frontier_A_Technical_Guide_to_the_Storage_and_Handling_of_Deuterated_Compounds.pdf
https://agpro.co.nz/downloads/label-agpro-procymidone-7bmvk.pdf
https://agpro.co.nz/downloads/label-agpro-procymidone-7bmvk.pdf
https://apparentag.com.au/documents/msds/Click-To-Download-Apparent-Procymidone-500-SDS-211108.pdf
https://4farmers.com.au/wp-content/uploads/2022/12/4FARMERS-PROCYMIDONE-500-FUNGICIDE-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Spill Management Protocol

Evacuate Non-Essential Personnel Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Waste in a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: A logical workflow for managing spills of Procymidox-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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